Cas no 1246815-39-3 (Methyl 6-Methoxy-2-naphthylacetate-d6)

Methyl 6-Methoxy-2-naphthylacetate-d6 is a deuterated derivative of methyl 6-methoxy-2-naphthylacetate, where six hydrogen atoms are replaced with deuterium. This isotopic labeling enhances the compound's utility in mass spectrometry and NMR studies, providing improved signal resolution and reduced interference from protonated species. It serves as a valuable internal standard for quantitative analysis in pharmacokinetic and metabolic research, ensuring high accuracy and reproducibility. The methoxy and ester functional groups make it a versatile intermediate in organic synthesis, particularly for deuterated analogs of pharmaceuticals. Its stability and isotopic purity (>98%) are critical for reliable tracer applications in mechanistic and analytical chemistry.

Methyl 6-Methoxy-2-naphthylacetate-d6 structure

1246815-39-3 structure

Product Name:Methyl 6-Methoxy-2-naphthylacetate-d6

CAS No:1246815-39-3

MF:C₁₄H₁₄O₃

MW:236.296134471893

CID:2255337

Update Time:2025-06-14

Methyl 6-Methoxy-2-naphthylacetate-d6 Chemical and Physical Properties

Names and Identifiers

- Methyl 6-Methoxy-2-naphthylacetate-d6
- NWIMPGMAVYLECN-WFGJKAKNSA-N
- Inchi： 1S/C14H14O3/c1-16-13-6-5-11-7-10(8-14(15)17-2)3-4-12(11)9-13/h3-7,9H,8H2,1-2H3/i1D3,2D3
- InChI Key： NWIMPGMAVYLECN-WFGJKAKNSA-N
- SMILES： C(OC([2H])([2H])[2H])(=O)CC1=CC=C2C(=C1)C=CC(OC([2H])([2H])[2H])=C2

Methyl 6-Methoxy-2-naphthylacetate-d6 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	M320487-10mg	Methyl 6-Methoxy-2-naphthylacetate-d6	1246815-39-3		10mg	$ 190.00	2023-09-07
TRC	M320487-100mg	Methyl 6-Methoxy-2-naphthylacetate-d6	1246815-39-3		100mg	$ 1499.00	2023-09-07

Methyl 6-Methoxy-2-naphthylacetate-d6 Related Literature

1. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
3. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
4. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
5. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648

Related Categories

Additional information on Methyl 6-Methoxy-2-naphthylacetate-d6

Recent Advances in the Application of Methyl 6-Methoxy-2-naphthylacetate-d6 (CAS: 1246815-39-3) in Chemical Biology and Pharmaceutical Research

Methyl 6-Methoxy-2-naphthylacetate-d6 (CAS: 1246815-39-3) is a deuterated derivative of Methyl 6-Methoxy-2-naphthylacetate, a compound that has garnered significant attention in chemical biology and pharmaceutical research due to its potential applications in drug development and metabolic studies. The incorporation of deuterium atoms enhances the stability and pharmacokinetic properties of the molecule, making it a valuable tool for tracer studies and drug metabolism investigations. Recent studies have explored its utility in various therapeutic areas, including inflammation, oncology, and neurodegenerative diseases.

One of the key advancements in the use of Methyl 6-Methoxy-2-naphthylacetate-d6 is its role as an internal standard in mass spectrometry-based quantitative analysis. Researchers have leveraged its isotopic purity and stability to improve the accuracy and reproducibility of pharmacokinetic studies. For instance, a 2023 study published in the Journal of Pharmaceutical and Biomedical Analysis demonstrated its effectiveness in quantifying metabolites in complex biological matrices, highlighting its potential for high-throughput screening in drug discovery pipelines.

In addition to its analytical applications, Methyl 6-Methoxy-2-naphthylacetate-d6 has been investigated for its bioactive properties. Preliminary in vitro studies suggest that the compound exhibits anti-inflammatory effects by modulating key signaling pathways such as NF-κB and MAPK. These findings, reported in a recent issue of Bioorganic & Medicinal Chemistry Letters, indicate its potential as a lead compound for the development of novel anti-inflammatory agents. Further mechanistic studies are underway to elucidate its molecular targets and optimize its therapeutic efficacy.

The synthesis and characterization of Methyl 6-Methoxy-2-naphthylacetate-d6 have also seen notable progress. Advanced synthetic methodologies, including catalytic deuterium exchange and asymmetric synthesis, have been employed to achieve high isotopic enrichment and enantiomeric purity. A 2022 study in the Journal of Labelled Compounds and Radiopharmaceuticals detailed a scalable synthesis route that ensures consistent quality and yield, addressing the growing demand for deuterated compounds in preclinical and clinical research.

Looking ahead, the integration of Methyl 6-Methoxy-2-naphthylacetate-d6 into multidisciplinary research frameworks holds promise for accelerating drug discovery and development. Its unique physicochemical properties and versatility make it a compelling candidate for further exploration in targeted therapy and precision medicine. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation and expand its applications in the coming years.